Cas no 6384-08-3 (L-Glutamic Acid 1-Methyl Ester)

• Product Name: L-Glutamic Acid 1-Methyl Ester
• CAS No: 6384-08-3
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD00237069
• CID: 46722
• PubChem ID: 87559717
• Update Time: 2025-04-18

L-Glutamic Acid 1-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-5-methoxy-5-oxopentanoic acid
• H-Glu-OMe
• 1-Methyl L-Glutamate
• H-D-GLU(OME)-OH
• L-Glutamic Acid 1-Methyl Ester
• L-Glutamic acid α-methyl ester
• (4S)-4-amino-5-methoxy-5-oxopentanoic acid
• L-Glutamate methylester
• L-Glutamate methyl ester
• glutamic acid methyl ester
• GluOMe
• Methyl L-glutamate
• Glu(alpha-OMe)-OH
• PubChem13174
• C05016
• Glutamic acid 1-methyl ester
• KSC491M7J
• Jsp000041
• glutamic acid alpha-methyl ester
• SEWIYICDCVPBEW-BYPYZUCNSA-N
• SCHEMBL338792
• H-L-GLU(OME)-OH
• Q27103780
• M02980
• ZINC01530091
• (4S)-4-azaniumyl-5-methoxy-5-oxopentanoate
• AC-2131
• 1-MethylL-Glutamate
• (4S)-4-amino-5-methoxy-5-oxo-pentanoic acid
• EN300-244993
• L-Glutamic acid alpha-methyl ester
• MFCD00171677
• 6384-08-3
• M1861
• DS-15970
• Glutamic acid,1-methyl ester
• AKOS016843010
• 65414-79-1
• DTXSID50331497
• HY-W015425
• CHEBI:28575
• CS-W016141
• Methyl (S)-2-amino-4-carboxybutanoate

• MDL： MFCD00237069
• Inchi： 1S/C6H11NO4/c1-11-6(10)4(7)2-3-5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-/m0/s1
• InChI Key： SEWIYICDCVPBEW-BYPYZUCNSA-N
• SMILES： O(C)C([C@H](CCC(=O)O)N)=O

Computed Properties

• Exact Mass: 161.06900
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 89.6

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 145°C(dec.)(lit.)
• Refractive Index: 14 ° (C=2, H2O)
• Water Partition Coefficient: Soluble in water.
• PSA: 89.62000
• LogP: 0.05180
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters